Cas no 61809-23-2 (4-Hepten-2-yne, 6,6-dimethyl-5-(methylthio)-, (Z)-)

61809-23-2 structure
Product name:4-Hepten-2-yne, 6,6-dimethyl-5-(methylthio)-, (Z)-
4-Hepten-2-yne, 6,6-dimethyl-5-(methylthio)-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Hepten-2-yne, 6,6-dimethyl-5-(methylthio)-, (Z)-
- 6,6-dimethyl-5-methylsulfanylhept-4-en-2-yne
- 6,6-Dimethyl-5-(methylsulfanyl)hept-4-en-2-yne
- DTXSID10813769
- 61809-23-2
-
- Inchi: InChI=1S/C10H16S/c1-6-7-8-9(11-5)10(2,3)4/h8H,1-5H3
- InChI Key: SQZFVEBNQKXBOM-UHFFFAOYSA-N
- SMILES: CC#CC=C(C(C)(C)C)SC
Computed Properties
- Exact Mass: 168.09738
- Monoisotopic Mass: 168.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 25.3Ų
- XLogP3: 3.7
Experimental Properties
- PSA: 0
4-Hepten-2-yne, 6,6-dimethyl-5-(methylthio)-, (Z)- Related Literature
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Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
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Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
61809-23-2 (4-Hepten-2-yne, 6,6-dimethyl-5-(methylthio)-, (Z)-) Related Products
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